![molecular formula C20H23N3O4S B4541195 ethyl 4-{[(2-{[(3-methylbenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate](/img/structure/B4541195.png)
ethyl 4-{[(2-{[(3-methylbenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate
Description
Synthesis Analysis
The synthesis of similar compounds involves multiple steps, starting from key precursors and utilizing various reagents and catalysts to achieve the target compound. For example, one study describes the synthesis of a complex compound through a multistep reaction process, utilizing reagents like ammonium thiocyanate and ethyl 3-aminobut-2-enoate, followed by characterization through spectroscopic methods (İ. Koca et al., 2014).
Molecular Structure Analysis
Spectroscopic and theoretical studies, including IR, Raman, NMR, and X-ray diffraction, play a crucial role in analyzing the molecular structure. Such analyses reveal detailed geometric parameters like bond lengths and angles, contributing to understanding the compound's three-dimensional configuration (İ. Koca et al., 2014).
Chemical Reactions and Properties
Chemical reactions involving similar compounds often include condensation, reduction, and cyclization steps, leading to a variety of derivatives with potential pharmacological properties. For example, the reaction of ethyl alpha-benzyl-alpha-acetylethanoate with diazonium salts has been explored for synthesizing indoles with antifungal properties (N. Ergenç et al., 1990).
Physical Properties Analysis
The physical properties, including melting points, solubility, and crystalline structure, can be determined through experimental methods such as X-ray crystallography. These properties are crucial for understanding the compound's behavior in different environments and for further applications (Miguel Morales-Toyo et al., 2013).
Chemical Properties Analysis
Chemical properties, such as reactivity with other compounds, stability under various conditions, and potential for forming derivatives, are essential for comprehending the compound's applications and limitations. For instance, exploring the compound's interaction with human serum albumin through spectroscopic fluorescence and molecular docking methods provides insights into its biological interactions (Miguel Morales-Toyo et al., 2019).
properties
IUPAC Name |
ethyl 4-[[[2-[(3-methylphenyl)methylsulfanyl]acetyl]amino]carbamoylamino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4S/c1-3-27-19(25)16-7-9-17(10-8-16)21-20(26)23-22-18(24)13-28-12-15-6-4-5-14(2)11-15/h4-11H,3,12-13H2,1-2H3,(H,22,24)(H2,21,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRNVSAFDBROGRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)NNC(=O)CSCC2=CC=CC(=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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